Cas no 56109-24-1 (Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-)

• Product Name: Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-
• CAS No: 56109-24-1
• MF: C₁₅H₁₆N₃S
• MW: 270.372641563416
• CID: 349767
• PubChem ID: 7084
• Update Time: 2025-04-19

Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenothiazin-5-ium, 3-amino-7-(dimethylamino)-2-methyl-
• (7-amino-8-methylphenothiazin-3-ylidene)-dimethylazanium
• TOLONIUM [WHO-DD]
• (7-amino-8-methylphenothiazin-3-ylidene)-dimethylazanium;hydrochloride
• NS00040892
• Tolonium ion
• cid_16682403
• NCI60_000268
• AB00443638_08
• (7-amino-8-methyl-3-phenothiazinylidene)-dimethylammonium;hydrochloride
• 3-Amino-7-(dimethylamino)-2-methylphenothiazin-5-ium
• NCGC00181775-01
• NS00004526
• (7-amino-8-methyl-phenothiazin-3-ylidene)-dimethyl-ammonium;hydrochloride
• Tolonium cation
• CHEBI:87648
• MLS000738130
• BDBM52827
• 56109-24-1
• UNII-P3Y6XJA2D1
• DTXSID50859161
• SCHEMBL2626791
• N7,N7,2-trimethylphenothiazin-5-ium-3,7-diamine
• CHEMBL1197206
• (7-azanyl-8-methyl-phenothiazin-3-ylidene)-dimethyl-azanium;hydrochloride
• P3Y6XJA2D1
• SCHEMBL460238
• BDBM50430742
• CHEMBL1622638
• Q27159802
• Tolonium
• SMR000393892
• NSC11225

• Inchi： 1S/C15H15N3S/c1-9-6-13-15(8-11(9)16)19-14-7-10(18(2)3)4-5-12(14)17-13/h4-8,16H,1-3H3/p+1
• InChI Key： KZEUBCUXBNEMSQ-UHFFFAOYSA-O
• SMILES： S1C2C=C(C(C)=CC=2N=C2C=C/C(/C=C12)=[N+](/C)\C)N

Computed Properties

• Exact Mass: 270.10668
• Monoisotopic Mass: 270.10649370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.7Ų

Experimental Properties

• PSA: 42.15